Cas no 93697-74-6 (Pyrazosulfuron-ethyl)

• Product Name: Pyrazosulfuron-ethyl
• CAS No: 93697-74-6
• MF: C₁₄H₁₈N₆O₇S
• MW: 414.393721103668
• MDL: MFCD00274605
• CID: 61643
• PubChem ID: 24870034
• Update Time: 2025-07-02

Pyrazosulfuron-ethyl Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylate
• 5-((4,6-dimethoxypyrimidine-2-ylcarbamoyl-sulfamoyl))-1-methylpyrazole-4-carboxylate
• mercury herbicide
• Sanmite
• Ethyl 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, -5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl] amino] sulfonyl]-1- methyl-, ethyl ester
• Pyrazosulfuron-ethyl
• ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carboxylate
• Pyrazosulfuron-ethyl Solution
• 1-(4-ethoxycarbonyl-1-methylpyrazol-5-yl-sulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea
• Ethyl 5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate
• ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carbox
• ethyl 5-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-1-methylpyrazole-4-carboxylate
• ethyl 5-[3-(4,6-dimethoxypyrimidin-2-yl)ureido-sulfonyl]-1-methylpyrazol-4-carboxylate
• Sirius
• Ethyl 5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
• NC-311
• Agreen
• Ethyl 5-(4,6-dimethoxy pyrimidine-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate
• Ethyl-5-(4,6-dimethoxypyrimidin-2-ylcarbamoyl sulfamoyl)-1-methylpyrazole-4-carboxylate
• Pyrasulfuron-ethyl
• Saathi
• 1H-Pyrazole-4-carboxylic acid, 5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-, ethyl ester
• CHEBI:81752
• Pyrazosulfuron-ethyl, PESTANAL(R), analytical standard
• Pyrazosulfuron ethyl
• BDBM50424590
• MFCD00274605
• Pyrazosulfuron-ethyl [ISO:BSI]
• 1ST22261
• 1H-Pyrazole-4-carboxylic acid, 5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-, ethyl ester
• HY-B0865
• N-[(4,6-dimethoxypyrimidin-2-yl)amino-carbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfon-amide
• ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methyl-pyrazole-4-carboxylate
• CS-0012879
• AKOS015895606
• 93697-74-6
• N-[[4,6-dimethoxypyrimidin-2-yl)aminocarbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• AC-18019
• PYRAZOSULFURON-ETHYL [ISO]
• UNII-3K2T2626KI
• DB-057422
• SCHEMBL22006
• NS00001400
• 3K2T2626KI
• DTXSID9058496
• 1H-Pyrazole-4-carboxylic acid, 5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-, ethyl?ester
• ethyl 5-(N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylate
• AS-12806
• Ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)ureidosulfonyl]-1-methyl-1H-pyrazole- 4-carboxylate
• C18444
• Pyrazosulfuron-ethyl 100 microg/mL in Acetonitrile
• CHEMBL2313155
• N-[(4,6-dimethoxypyrimidin-2-yl)aminocarbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• N-[(4,6-dimethoxypyrimidin-2-yl)amino-carbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
• Q16855864

• MDL： MFCD00274605
• Inchi： 1S/C14H18N6O7S/c1-5-27-12(21)8-7-15-20(2)11(8)28(23,24)19-14(22)18-13-16-9(25-3)6-10(17-13)26-4/h6-7H,5H2,1-4H3,(H2,16,17,18,19,22)
• InChI Key： BGNQYGRXEXDAIQ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(S(NC(NC2N=C(OC)C=C(OC)N=2)=O)(=O)=O)N(C)N=C1)OCC
• BRN： 8442639

Computed Properties

• Exact Mass: 414.09600
• Monoisotopic Mass: 414.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.7
• Topological Polar Surface Area: 172A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.44
• Melting Point: 180-182 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: Fahrenheit: >338 ° f
  Celsius: >170 ° c
  
• Refractive Index: 1.44
• PSA: 172.01000
• LogP: 1.45910
• Solubility: Not determined

Pyrazosulfuron-ethyl Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• RTECS：UQ6393970
• Storage Condition：Store at room temperature

Additional information on Pyrazosulfuron-ethyl

Recent Advances in Pyrazosulfuron-ethyl (93697-74-6) Research: A Comprehensive Review

Pyrazosulfuron-ethyl (CAS: 93697-74-6) is a sulfonylurea herbicide widely used in agriculture for controlling broadleaf weeds and grasses in rice fields. Its chemical structure, characterized by a sulfonylurea bridge, enables it to inhibit acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids. This mechanism of action makes it highly effective at low application rates, contributing to its popularity among farmers. Recent studies have focused on optimizing its efficacy, environmental impact, and potential applications beyond traditional weed control.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation pathways of Pyrazosulfuron-ethyl in different soil types. The research highlighted the role of microbial activity in breaking down the compound, with half-lives ranging from 15 to 45 days depending on soil pH and organic matter content. These findings are critical for understanding the environmental persistence of Pyrazosulfuron-ethyl and designing strategies to minimize its ecological footprint.

Another significant advancement comes from a 2024 paper in Pest Management Science, which explored the development of resistant weed populations. The study identified specific mutations in the ALS gene of Echinochloa crus-galli (barnyard grass) that confer resistance to Pyrazosulfuron-ethyl. This research underscores the need for integrated weed management practices to delay the evolution of herbicide resistance and prolong the utility of sulfonylurea herbicides.

In the realm of analytical chemistry, a novel high-performance liquid chromatography (HPLC) method was developed in 2023 for the precise quantification of Pyrazosulfuron-ethyl residues in water and soil samples. This method, described in Analytical and Bioanalytical Chemistry, offers improved sensitivity and selectivity, enabling more accurate monitoring of environmental contamination. Such advancements are essential for regulatory compliance and environmental risk assessments.

Beyond agriculture, recent research has explored the potential biomedical applications of Pyrazosulfuron-ethyl derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of sulfonylurea-based compounds with promising antidiabetic activity. While these derivatives are structurally distinct from Pyrazosulfuron-ethyl, the study highlights the versatility of the sulfonylurea scaffold in drug discovery.

Looking ahead, ongoing research aims to address the challenges associated with Pyrazosulfuron-ethyl, such as its environmental persistence and the emergence of resistant weeds. Innovations in formulation technology, including nanoencapsulation and controlled-release systems, are being investigated to enhance its efficacy and reduce off-target effects. Additionally, the integration of Pyrazosulfuron-ethyl with other herbicides and non-chemical weed control methods is expected to play a pivotal role in sustainable agriculture.